Cas no 2137142-37-9 (tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate)

Tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate is a chiral carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical applications. Its key advantages include high stereochemical purity, owing to the (1R)-configuration, which is critical for enantioselective synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. The 2-methylphenyl and 3-oxopropyl moieties provide versatility for further functionalization, making it valuable in constructing complex molecules. This compound is typically employed in peptide synthesis and as a precursor for bioactive compounds, offering reliable reactivity and compatibility with a range of coupling reagents. Its well-defined structure ensures reproducibility in synthetic routes.

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate structure

2137142-37-9 structure

Product Name:tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate

CAS No:2137142-37-9

MF:C₁₅H₂₁NO₃

MW:263.332144498825

CID:6615071

PubChem ID:165501482

Update Time:2025-05-21

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate
- tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate
- EN300-1163572
- 2137142-37-9
- Inchi： 1S/C15H21NO3/c1-11-7-5-6-8-12(11)13(9-10-17)16-14(18)19-15(2,3)4/h5-8,10,13H,9H2,1-4H3,(H,16,18)/t13-/m1/s1
- InChI Key： QSGADVNKDNJJQB-CYBMUJFWSA-N
- SMILES： O(C(N[C@H](CC=O)C1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

Exact Mass: 263.15214353g/mol
Monoisotopic Mass: 263.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.4Å²

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1163572-1.0g	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	1g	$0.0	2023-06-08
Enamine	EN300-1163572-50mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	50mg	$900.0	2023-10-03
Enamine	EN300-1163572-100mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	100mg	$943.0	2023-10-03
Enamine	EN300-1163572-250mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	250mg	$985.0	2023-10-03
Enamine	EN300-1163572-500mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	500mg	$1027.0	2023-10-03
Enamine	EN300-1163572-1000mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	1000mg	$1070.0	2023-10-03
Enamine	EN300-1163572-2500mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	2500mg	$2100.0	2023-10-03
Enamine	EN300-1163572-5000mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	5000mg	$3105.0	2023-10-03
Enamine	EN300-1163572-10000mg	tert-butyl N-[(1R)-1-(2-methylphenyl)-3-oxopropyl]carbamate	2137142-37-9	10000mg	$4606.0	2023-10-03

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate Related Literature

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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

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4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

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Additional information on tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate: A Comprehensive Overview

tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate, also known by its CAS number 2137142-37-9, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and chemical synthesis.

The molecular structure of tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a chiral center bearing a 2-methylphenyl group and a ketone functionality. This configuration imparts the compound with stereochemical properties that are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the importance of chiral compounds like tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate in asymmetric synthesis, where the stereochemistry of molecules plays a pivotal role in determining their pharmacokinetic profiles. The presence of the 2-methylphenyl group introduces steric hindrance, which can influence the compound's solubility and bioavailability, making it an interesting candidate for drug delivery systems.

In terms of synthesis, researchers have developed efficient methods to prepare tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate. These methods often involve multi-step reactions, including nucleophilic substitutions, esterifications, and stereoselective reductions. The use of catalysts and chiral auxiliaries has been instrumental in achieving high yields and enantioselectivity in these processes.

The application of tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate extends beyond pharmaceuticals. Its structural versatility makes it a valuable intermediate in the synthesis of more complex molecules, such as peptide analogs and bioactive agents. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

From a pharmacological perspective, tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key biological pathways suggests its utility in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. However, further research is required to fully understand its mechanism of action and safety profile.

In conclusion, tert-butyl N-(1R)-1-(2-methylphenyl)-3-oxopropylcarbamate, with its unique structure and diverse applications, remains an area of active research interest. As scientific understanding advances, this compound is expected to contribute significantly to the development of novel drugs and chemical processes.